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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and applications of Bergapten-d3, a deuterated analog of the naturally occurring
furanocoumarin, Bergapten. This document is intended to serve as a valuable resource for
professionals in research, chemical analysis, and drug development.

Chemical Structure and Properties

Bergapten-d3, also known as 5-Methoxypsoralen-d3, is a stable isotope-labeled version of
Bergapten where three hydrogen atoms on the methoxy group have been replaced with
deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis of
Bergapten in various biological matrices using mass spectrometry-based methods.[1]

The chemical structure of Bergapten-d3 is presented below:
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Table 1: Chemical Identifiers and Properties of Bergapten-d3

Property Value Reference

4-(methoxy-d3)-7H-furo[3,2-g]

IUPAC Name
[2]benzopyran-7-one
5-Methoxypsoralen-d3, 5-
Synonyms MOP-d3, Bergaptan-d3, [3]
Heraclin-d3
CAS Number 2749409-59-2 [4][5]
Molecular Formula C12HsD304 [3][6]
Molecular Weight 219.21 g/mol [31[6]

Table 2: Physical and Chemical Properties of Bergapten (Non-Deuterated)

Note: Experimental data for Bergapten-d3 is limited. The properties of the non-deuterated
analog, Bergapten, are provided for reference. The physical properties of Bergapten-d3 are
expected to be very similar.
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Property Value Reference

Grayish-white microcrystalline
Appearance : [7]
powder or yellow fluffy solid

Melting Point 188-193 °C [7]

- Soluble in DMF and DMSO.
Solubility ] ) [8]
Slightly soluble in ethanol.

UV Absorption Maxima (in

222, 250, 260, 268, 310 nm [8]
Ethanol)

Synthesis and Purification
General Synthesis Approach

The synthesis of Bergapten-d3 typically involves the introduction of deuterium at the methoxy
group of a precursor molecule. A general synthetic strategy can be adapted from established
methods for the synthesis of Bergapten.[9][10] One common approach starts with
phloroglucinol, which undergoes a series of reactions to construct the coumarin and furan
rings. The deuterated methoxy group can be introduced by using a deuterated methylating
agent, such as iodomethane-d3 (CDsl), in the appropriate step.

Functional Group De_uterated
Phloroglucinol Ring Formation Coumarin Intermediate Modification Furan Ring Precursor Methylation (e.g., CDsl)  a Bergapten-d3

Click to download full resolution via product page

Caption: General synthetic workflow for Bergapten-d3.

Purification Protocols

Purification of Bergapten-d3 is crucial to ensure high chemical and isotopic purity. Column
chromatography is a widely employed technique for this purpose.

Experimental Protocol: Column Chromatography Purification of Bergapten-d3
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» Stationary Phase: Silica gel (60-120 mesh).

» Mobile Phase: A gradient of n-hexane and ethyl acetate is commonly used. The polarity is
gradually increased to elute the desired compound.

e Elution: The crude product is loaded onto the column and eluted with the mobile phase.
Fractions are collected and analyzed by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC) to identify those containing pure Bergapten-d3.

e Solvent Removal: The solvent from the pure fractions is removed under reduced pressure to
yield the purified product.

o Purity Analysis: The purity of the final product is confirmed using HPLC, mass spectrometry,
and NMR spectroscopy. Purities of >98% are typically achieved.[11]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are essential for confirming the chemical structure of
Bergapten-d3. In the H NMR spectrum of Bergapten-d3, the characteristic singlet
corresponding to the methoxy protons in Bergapten (around 4.0 ppm) will be absent. The
remaining aromatic and furan ring protons will show signals consistent with the Bergapten
scaffold. The 13C NMR spectrum will show a signal for the deuterated methyl carbon, which will
be a triplet due to coupling with deuterium, and the other carbon signals will be consistent with
the Bergapten structure.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of
Bergapten-d3. The mass spectrum will show a molecular ion peak corresponding to the mass
of Bergapten-d3 (m/z 219.21). The isotopic purity can be determined by comparing the
intensity of the molecular ion peak with that of any residual non-deuterated Bergapten.

Applications in Research and Drug Development
Internal Standard in Pharmacokinetic Studies
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The primary application of Bergapten-d3 is as an internal standard in pharmacokinetic studies
of Bergapten.[1] Its chemical and physical properties are nearly identical to those of Bergapten,
ensuring that it behaves similarly during sample preparation and analysis. However, its
increased mass allows it to be distinguished from the non-deuterated analyte by a mass
spectrometer. This enables accurate quantification of Bergapten in biological samples such as
plasma and tissue.[12][13]

Biological Sample Spike with Sample Preparation . . Quantification of
(e.g., Plasma) Bergapten-d3 (IS) (e.g., LLE, SPE) HERELIDTE YRS Bergapten

Click to download full resolution via product page

Caption: Workflow for pharmacokinetic analysis using Bergapten-d3 as an internal standard.

Mechanism of Action of Bergapten

Understanding the mechanism of action of Bergapten is crucial for interpreting pharmacokinetic
data and for drug development. Bergapten is a photosensitizing agent that, upon activation by
UVA light, can intercalate into DNA and form covalent adducts with pyrimidine bases,
particularly thymine.[14] This leads to the inhibition of DNA replication and transcription,
inducing apoptosis in hyperproliferative cells.[14] This mechanism is the basis for its
therapeutic use in skin disorders like psoriasis and vitiligo.[2][15]
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Caption: Mechanism of action of Bergapten.

Conclusion

Bergapten-d3 is an indispensable tool for researchers and scientists working with its non-
deuterated counterpart, Bergapten. Its use as an internal standard ensures the accuracy and
reliability of quantitative analyses, which is paramount in pharmacokinetic studies and drug
development. This guide provides a foundational understanding of the chemical structure,
properties, synthesis, and applications of Bergapten-d3 to support ongoing and future
research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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